Cas no 366498-46-6 (Guanidine, [4-chloro-3-(trifluoromethyl)phenyl]-)
366498-46-6 structure
Product Name:Guanidine, [4-chloro-3-(trifluoromethyl)phenyl]-
CAS No:366498-46-6
MF:C8H7ClF3N3
MW:237.609490633011
CID:3951434
PubChem ID:44288126
Update Time:2025-04-22
Guanidine, [4-chloro-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, [4-chloro-3-(trifluoromethyl)phenyl]-
- Guanidine, N-[4-chloro-3-(trifluoromethyl)phenyl]-
- F94352
- 1-[3-(Trifluoromethyl)-4-chlorophenyl]guanidine
- 366498-46-6
- MFCD16743690
- AKOS011665929
- PD129489
- N-(4-CHLORO-3-TRIFLUOROMETHYL-PHENYL)-GUANIDINE
- CHEMBL43298
- HASGWVOTHYCRIP-UHFFFAOYSA-N
- SY339715
- 1-(4-Chloro-3-(trifluoromethyl)phenyl)guanidine
- 1-[4-Chloro-3-(trifluoromethyl)phenyl]guanidine
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- Inchi: 1S/C8H7ClF3N3/c9-6-2-1-4(15-7(13)14)3-5(6)8(10,11)12/h1-3H,(H4,13,14,15)
- InChI Key: HASGWVOTHYCRIP-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(Cl)C(C(F)(F)F)=C1)C(=N)N
Computed Properties
- Exact Mass: 237.0280594Da
- Monoisotopic Mass: 237.0280594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64.4Ų
Guanidine, [4-chloro-3-(trifluoromethyl)phenyl]- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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